Cas no 286442-86-2 (1-Methyl-3-methylidenecyclobutane-1-carboxylic acid)

• Product Name: 1-Methyl-3-methylidenecyclobutane-1-carboxylic acid
• CAS No: 286442-86-2
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• MDL: MFCD19231380
• CID: 2111873
• PubChem ID: 20614517
• Update Time: 2025-06-30

1-Methyl-3-methylidenecyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-methyleneCyclobutanecarboxylic acid
• 1-Methyl-3-methylidenecyclobutane-1-carboxylic acid
• Cyclobutanecarboxylic acid, 1-methyl-3-methylene-
• IDHHSXMRNXRQSW-UHFFFAOYSA-N
• PB34988
• 1-methyl-3-methylidenecyclobutanecarboxylic acid
• EN300-311768
• 286442-86-2
• MFCD19231380
• DB-301477
• SCHEMBL1744112
• SY100058
• CS-0052448
• DTXSID60609093
• AS-42219
• 1-METHYL-3-METHYLIDENECYCLOBUTANE-1-CARBOXYLICACID
• AKOS006383976
• DTXCID90559850
• 838-733-0
• LLA44286

• MDL： MFCD19231380
• Inchi： 1S/C7H10O2/c1-5-3-7(2,4-5)6(8)9/h1,3-4H2,2H3,(H,8,9)
• InChI Key： IDHHSXMRNXRQSW-UHFFFAOYSA-N
• SMILES： OC(C1(C)CC(=C)C1)=O

Computed Properties

• Exact Mass: 126.068079557g/mol
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 1-Methyl-3-methylidenecyclobutane-1-carboxylic acid

Introduction to 1-Methyl-3-methylidenecyclobutane-1-carboxylic acid (CAS No. 286442-86-2)

1-Methyl-3-methylidenecyclobutane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 286442-86-2, is a specialized organic compound that has garnered attention in the field of medicinal chemistry and synthetic organic chemistry. This molecule, characterized by its cyclobutane core with substituents that include a methyl group and a methylidene functional group, presents unique structural and chemical properties that make it of significant interest for various applications.

The structural framework of 1-Methyl-3-methylidenecyclobutane-1-carboxylic acid consists of a cyclobutane ring substituted at the 1-position with a methyl group and at the 3-position with a methylidene group. This arrangement imparts distinct reactivity and steric constraints, which can be exploited in the design of novel pharmaceutical intermediates and specialty chemicals. The presence of the carboxylic acid moiety at the 1-position further enhances its utility as a building block in synthetic chemistry.

In recent years, there has been growing interest in cycloalkane derivatives due to their potential applications in drug development. The rigid structure of the cyclobutane ring can contribute to the binding affinity and selectivity of bioactive molecules, making such compounds valuable candidates for further exploration in medicinal chemistry. Specifically, 1-Methyl-3-methylidenecyclobutane-1-carboxylic acid has been studied for its potential role in the synthesis of more complex molecules that may exhibit pharmacological activity.

One of the key areas where this compound has shown promise is in the synthesis of heterocyclic compounds. Heterocycles are a major class of pharmacologically active agents, and modifications to their core structures can lead to significant changes in their biological activity. The cyclobutane ring in 1-Methyl-3-methylidenecyclobutane-1-carboxylic acid provides a stable scaffold that can be functionalized to create diverse heterocyclic systems. For instance, further derivatization at the methylidene position could lead to the formation of nitrogen-containing heterocycles, which are known for their wide range of biological activities.

Another area of interest is the use of 1-Methyl-3-methylidenecyclobutane-1-carboxylic acid as a precursor in the synthesis of photoactive compounds. The rigid cyclic structure and conjugated system present in this molecule make it a suitable candidate for applications in photopharmacology, where light-sensitive compounds are designed to interact with biological targets under specific irradiation conditions. Recent advancements in this field have highlighted the potential of such compounds in treating various diseases, including cancer and neurodegenerative disorders.

The chemical reactivity of 1-Methyl-3-methylidenecyclobutane-1-carboxylic acid also makes it a valuable tool in synthetic organic chemistry. The carboxylic acid group can participate in various reactions such as esterification, amidation, and decarboxylation, allowing for the introduction of additional functional groups or the removal of existing ones. This flexibility is crucial for constructing complex molecular architectures required for pharmaceutical applications.

Moreover, the compound has been explored in the context of materials science. The unique structural features of 1-Methyl-3-methylidenecyclobutane-1-carboxylic acid make it a potential candidate for developing novel polymers and coatings with enhanced mechanical properties or specific functionalities. For example, its incorporation into polymer backbones could lead to materials with improved thermal stability or biodegradability.

In conclusion, 1-Methyl-3-methylidenecyclobutane-1-carboxylic acid (CAS No. 286442-86-2) is a versatile compound with significant potential applications across multiple domains. Its unique structural features and reactivity make it an attractive candidate for further research and development in medicinal chemistry, synthetic organic chemistry, photochemistry, and materials science. As our understanding of its properties continues to grow, it is likely that new and innovative applications will emerge, further solidifying its importance in scientific research.